Cas no 168897-26-5 (Isoquinoline, 1,2,3,4-tetrahydro-2-[2-(4-nitrophenyl)ethyl]-)

• Product Name: Isoquinoline, 1,2,3,4-tetrahydro-2-[2-(4-nitrophenyl)ethyl]-
• CAS No: 168897-26-5
• MF: C₁₇H₁₈N₂O₂
• MW: 282.337024211884
• CID: 1350825
• Update Time: 2024-08-17

Isoquinoline, 1,2,3,4-tetrahydro-2-[2-(4-nitrophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-2-[2-(4-nitrophenyl)ethyl]-

• Inchi： 1S/C17H18N2O2/c20-19(21)17-7-5-14(6-8-17)9-11-18-12-10-15-3-1-2-4-16(15)13-18/h1-8H,9-13H2
• InChI Key： UESFUXWNEATOPE-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCN1CCC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 282.13694

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Melting Point: 103 °C
• Boiling Point: 436.7±35.0 °C(Predicted)
• PSA: 46.38
• pka: 8.10±0.20(Predicted)